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Compound of Interest

Compound Name: (Rac)-CP-601927 hydrochloride

Cat. No.: B1669543

For Researchers, Scientists, and Drug Development Professionals

Introduction

(Rac)-CP-601927 hydrochloride, with the CAS number 230615-01-7, is the racemic mixture of
CP-601927, a potent and selective partial agonist of the a432 nicotinic acetylcholine receptor
(nAChR).[1] This compound has garnered interest in the scientific community for its potential
therapeutic applications, particularly in the realm of neuroscience. Its activity at the a432
NAChR, the most abundant nicotinic receptor subtype in the brain, suggests its involvement in
modulating various cognitive and affective processes. Research indicates that CP-601927
exhibits antidepressant-like properties, making it a valuable tool for investigating the role of the
cholinergic system in mood disorders.[1] This guide provides a comprehensive overview of the
technical data and experimental methodologies associated with (Rac)-CP-601927
hydrochloride to support ongoing and future research endeavors.

Chemical and Physical Properties

A summary of the key chemical and physical properties of (Rac)-CP-601927 hydrochloride is
presented in the table below.
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Property Value

CAS Number 230615-01-7
Molecular Formula C12H13CIFsN
Molecular Weight 263.69 g/mol
Appearance Solid

Powder: -20°C for 2 years. In DMSO: -80°C for

Storage Conditions
6 months, 4°C for 2 weeks.

Mechanism of Action and Signaling Pathway

(Rac)-CP-601927 hydrochloride acts as a partial agonist at the a42 nicotinic acetylcholine
receptor. This receptor is a ligand-gated ion channel that, upon activation, allows the influx of
cations, primarily Na+ and Ca?*, leading to neuronal depolarization. The partial agonism of CP-
601927 means that it binds to the receptor and elicits a response that is lower than that of a full
agonist like acetylcholine. This property is crucial as it can modulate cholinergic signaling
without causing excessive receptor activation and subsequent desensitization.

The signaling cascade initiated by the activation of a432 nAChRs is multifaceted, involving both
rapid ionotropic effects and slower, metabotropic-like signaling pathways. The influx of calcium
ions is a critical event that triggers a cascade of downstream intracellular events.
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Preclinical Pharmacology
Receptor Binding Affinity

CP-601927 demonstrates high affinity for the a4p2 nAChR subtype and lower affinity for the
a3B4 subtype.

Receptor Subtype Ki (nM)
0432 nAChR 1.2[1]
a3B4 nAChR 102[1]

In Vivo Studies: Antidepressant-Like Effects

Studies in murine models have shown that CP-601927 induces significant antidepressant-like
effects. The following table summarizes the dosing used in these behavioral pharmacology

studies.
Animal Model Dosing (mg/kg, i.p.) Behavioral Test
Mice 0.25,0.75,1.0,1.5 Forced Swim Test
Mice 0.25,0.5,0.75,1.0, 1.5 Tail Suspension Test
Toxicology

A toxicity study in juvenile Sprague-Dawley rats was conducted to assess the effects of CP-
601927.
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. Dosing (mg/kg, oral . -
Animal Model Duration Key Findings
gavage)

Transient reductions
in body weight at 3
mg/kg. Decreased
motor activity in
Juvenile Rats 0.3,1,3 Postnatal Day 7-70 females at the highest
dose. No effects on
learning, memory,
sexual maturation, or

reproductive capacity.

Experimental Protocols
In Vivo Formulation and Administration

For in vivo experiments, (Rac)-CP-601927 hydrochloride can be formulated using various
protocols to ensure solubility and bioavailability.

Protocol 1: DMSO/PEG300/Tween-80/Saline Formulation

Prepare a stock solution of (Rac)-CP-601927 hydrochloride in DMSO.

e Sequentially add PEG300, Tween-80, and saline to the DMSO stock solution with thorough
mixing after each addition.

e The final solvent composition should be 10% DMSO, 40% PEG300, 5% Tween-80, and 45%
saline.

e This method yields a clear solution with a solubility of at least 2.5 mg/mL.[2]
Protocol 2: DMSO/SBE-[3-CD/Saline Formulation
o Prepare a stock solution of (Rac)-CP-601927 hydrochloride in DMSO.

e Prepare a 20% solution of SBE-3-CD in saline.
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e Add the SBE-3-CD solution to the DMSO stock solution.

¢ The final solvent composition should be 10% DMSO and 90% (20% SBE-(3-CD in Saline).

e This method yields a clear solution with a solubility of at least 2.5 mg/mL.[2]

Protocol 3: DMSO/Corn Oil Formulation

Prepare a stock solution of (Rac)-CP-601927 hydrochloride in DMSO.

Add corn oil to the DMSO stock solution.

The final solvent composition should be 10% DMSO and 90% corn oil.

This method yields a clear solution with a solubility of at least 2.5 mg/mL.[2]
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In Vivo Formulation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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